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Compound of Interest

Compound Name: CKK-E12

Cat. No.: B11932944

For Immediate Reference: Proper disposal of CKK-E12, an ionizable lipidoid essential for
MRNA and siRNA delivery systems, requires adherence to chemical waste protocols. This
material should not be discarded with general laboratory trash or released into the sewage
system. Researchers and laboratory managers must consult their institution's specific chemical
hygiene plan and the manufacturer's Safety Data Sheet (SDS) for comprehensive guidance.

CKK-E12, identified by its CAS number 1432494-65-9, is a crucial component in the formation
of lipid nanopatrticles (LNPs) for advanced therapeutic research.[1][2][3] While it is shipped as a
non-hazardous chemical for research purposes, its toxicological properties are not fully known,
necessitating cautious handling and disposal.[2][4] This guide provides essential, step-by-step
procedures for the safe management and disposal of CKK-E12 waste, ensuring the safety of
laboratory personnel and environmental protection.

Immediate Safety and Handling

Before beginning any procedure that involves CKK-E12, it is imperative to wear appropriate
Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. All
handling of CKK-E12, especially in its pure form or when preparing solutions, should be
conducted in a well-ventilated area or a chemical fume hood.

CKK-E12 Disposal Workflow

The proper disposal of CKK-E12 waste is a multi-step process that ensures safety and
regulatory compliance. The following diagram outlines the essential workflow from waste
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Caption: Workflow for the proper disposal of CKK-E12 waste.

Step-by-Step Disposal Procedures

Adherence to the following procedural steps is critical for the safe disposal of CKK-E12 and
materials contaminated with it.

Waste Segregation and Collection:

e Solid Waste: All solid waste contaminated with CKK-E12, such as pipette tips, tubes, and
gloves, should be collected in a designated, leak-proof hazardous waste container lined with
a chemically resistant bag.

e Liquid Waste: Unused CKK-E12 solutions or solvent waste containing CKK-E12 should be
collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix
with other chemical waste streams unless permitted by your institution's guidelines.

Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"CKK-E12," and its CAS number "1432494-65-9." Indicate the solvent if it is a solution.

Storage:

o Store waste containers in a designated, secure area, away from incompatible materials, until
they are collected by your institution's Environmental Health and Safety (EHS) department.

Spill Management:

¢ In the event of a spill, absorb the material with an inert, non-combustible absorbent material
such as sand or vermiculite.

e Collect the contaminated absorbent material into a sealed, labeled hazardous waste
container.

» Clean the spill area with an appropriate solvent, and collect the cleaning materials as
hazardous waste.
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Final Disposal:

e The final disposal of CKK-E12 waste must be conducted through your institution's EHS-
approved hazardous waste disposal program.[5] Never dispose of CKK-E12 down the drain
or in regular trash.[6]

Quantitative Data Summary

For quick reference, the key identifiers for CKK-E12 are summarized in the table below.

Identifier Value

3,6-bis(4-(bis(2-

Chemical Name hydroxydodecyl)amino)butyl)piperazine-2,5-
dione[2]

CAS Number 1432494-65-9[1][2]

Molecular Formula C60H120N406[2]

) Typically >95% or >99% depending on the

Purity )
supplier[1][7]

Storage Temperature -20°C for long-term storage[1]

Logical Relationship of Disposal Actions

The following diagram illustrates the logical progression and rationale behind the key disposal
actions for CKK-E12.
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Caption: Logical flow from hazard assessment to compliant disposal of CKK-E12.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11932944?utm_src=pdf-body-img
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these procedures, researchers can ensure the safe and responsible
management of CKK-E12 waste, contributing to a secure laboratory environment and
upholding the principles of environmental stewardship. For further detailed information, always
refer to the manufacturer's Safety Data Sheet and your local institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [CKK-E12: A Guide to Safe Disposal Procedures for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119329444#ckk-e12-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-custom-synthesis
https://cordenpharma.com/lipid-catalog/cationic-ionizable-lipids/ckk-e12/
https://www.echelon-inc.com/wp-content/uploads/2024/09/N-1012_TDS_rev1a.pdf
https://www.abmole.com/products/ckk-e12.html
https://www.medkoo.com/products/49344
https://dcchemicals.com/msds/MSDS_DC49882.html
https://cdn.caymanchem.com/cdn/msds/36700m.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0149249.pdf
https://www.benchchem.com/product/b11932944#ckk-e12-proper-disposal-procedures
https://www.benchchem.com/product/b11932944#ckk-e12-proper-disposal-procedures
https://www.benchchem.com/product/b11932944#ckk-e12-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b11932944?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

